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Compound of Interest

Compound Name: Bay 65-1942 (R form)

Cat. No.: B3330891 Get Quote

In-Depth Technical Guide: Bay 65-1942 (R form)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Bay 65-1942 (R form), a selective

and ATP-competitive inhibitor of IκB kinase β (IKKβ). This document outlines its chemical

properties, mechanism of action, relevant signaling pathways, and detailed experimental

protocols for its application in both in vitro and in vivo research settings.

Core Compound Data
Quantitative data for Bay 65-1942 (R form) is summarized in the table below for easy

reference.

Property Value

CAS Number 758683-21-5[1][2][3][4]

Molecular Weight 395.45 g/mol [3][5][6]

Molecular Formula C₂₂H₂₅N₃O₄[5][6]

Mechanism of Action and Signaling Pathway
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Bay 65-1942 is a potent and selective ATP-competitive inhibitor of IKKβ, a key kinase in the

canonical nuclear factor-κB (NF-κB) signaling pathway.[2][7] The canonical NF-κB pathway is a

critical regulator of inflammatory responses, cell survival, and proliferation.

In this pathway, stimuli such as pro-inflammatory cytokines (e.g., TNFα, IL-1) or pathogen-

associated molecular patterns (PAMPs) lead to the activation of the IKK complex, which

comprises the catalytic subunits IKKα and IKKβ, and the regulatory subunit NEMO (IKKγ).[8]

IKKβ-mediated phosphorylation of the inhibitor of κB (IκBα) on serine residues 32 and 36

triggers the ubiquitination and subsequent proteasomal degradation of IκBα.[8][9] This

degradation unmasks the nuclear localization signal on the p65/p50 NF-κB heterodimer,

allowing its translocation to the nucleus where it binds to specific DNA sequences and initiates

the transcription of target genes involved in inflammation and cell survival.

By competitively binding to the ATP-binding pocket of IKKβ, Bay 65-1942 blocks the

phosphorylation of IκBα, thereby preventing its degradation and keeping the NF-κB complex

sequestered in the cytoplasm.[2][7] This ultimately leads to the downregulation of NF-κB-

mediated gene transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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